Cas no 2060058-59-3 (2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-4-methyl-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-4-methyl-1,3-oxazole-5-carboxylic acid
• CAS No: 2060058-59-3
• MF: C₁₅H₂₂N₂O₅
• MW: 310.345584392548
• MDL: MFCD30488358
• CID: 5614085
• PubChem ID: 125454458
• Update Time: 2025-10-31

2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-4-methyl-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2060058-59-3
• 2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-4-methyl-1,3-oxazole-5-carboxylic acid
• EN300-330681
• 2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-4-methyl-1,3-oxazole-5-carboxylicacid
• 1-Piperidinecarboxylic acid, 4-(5-carboxy-4-methyl-2-oxazolyl)-, 1-(1,1-dimethylethyl) ester
• 2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-4-methyl-1,3-oxazole-5-carboxylic acid

• MDL： MFCD30488358
• Inchi： 1S/C15H22N2O5/c1-9-11(13(18)19)21-12(16-9)10-5-7-17(8-6-10)14(20)22-15(2,3)4/h10H,5-8H2,1-4H3,(H,18,19)
• InChI Key： SIBRZDYJBWLVOP-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C)N=C1C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 310.15287181g/mol
• Monoisotopic Mass: 310.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3(Predicted)
• Boiling Point: 461.5±45.0 °C(Predicted)
• pka: 2.29±0.37(Predicted)

Additional information on 2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-4-methyl-1,3-oxazole-5-carboxylic acid

Introduction to 2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-4-methyl-1,3-oxazole-5-carboxylic acid (CAS No. 2060058-59-3)

2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-4-methyl-1,3-oxazole-5-carboxylic acid, identified by its CAS number 2060058-59-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its structural integration of a piperidine ring and an oxazole moiety, both of which are pivotal in the design of bioactive molecules. The presence of a tert-butoxycarbonyl (Boc) protecting group at the nitrogen atom of the piperidine ring underscores its utility as a synthetic intermediate in the development of more complex pharmaceutical agents.

The structural framework of 2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-4-methyl-1,3-oxazole-5-carboxylic acid combines several key pharmacophoric elements that are widely recognized for their potential biological activity. The piperidine ring is a common scaffold in drug discovery, often contributing to favorable pharmacokinetic properties such as solubility and metabolic stability. Additionally, the oxazole ring is known for its role in various bioactivities, including antimicrobial and anti-inflammatory effects. The carboxylic acid functionality at the 5-position provides a site for further derivatization, enabling the construction of more elaborate molecular structures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage heterocyclic compounds for their biological efficacy. The compound 2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-4-methyl-1,3-oxazole-5-carboxylic acid (CAS No. 2060058-59-3) has emerged as a valuable building block in this context. Its unique structural features make it particularly suited for applications in medicinal chemistry, where it can be used to synthesize derivatives with enhanced pharmacological properties. The Boc protection group ensures stability during synthetic manipulations while allowing for selective deprotection when necessary.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The combination of the piperidine and oxazole moieties suggests that derivatives of 2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-4-methyl-1,3-oxazole-5-carboxylic acid may exhibit inhibitory activity against specific enzymes or receptors implicated in various diseases. For instance, modifications to the piperidine ring could be explored to enhance binding affinity to protein targets, while alterations to the oxazole moiety might fine-tune solubility and bioavailability.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, where computational methods are employed to predict how molecular modifications will affect biological activity. Computational studies have shown that small changes to the core structure of 2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-4-methyl-1,3-oxazole-5-carboxylic acid can significantly impact its interactions with biological targets. This has spurred interest in using this compound as a scaffold for high-throughput screening campaigns aimed at identifying novel lead compounds.

Furthermore, advances in synthetic methodologies have made it possible to access increasingly complex derivatives of this compound more efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions have enabled chemists to construct intricate molecular architectures with high precision. These advancements are particularly relevant for designing molecules with tailored biological activities, which is essential for developing effective treatments for complex diseases.

The role of 2-{1-(tert-butoxy)carbonylpiperidin-4-yl}-4-methyl-1,3-oxazole-5-carboxylic acid (CAS No. 2060058-59-3) extends beyond mere intermediates; it also serves as a platform for exploring new chemical space. By incorporating functional groups that are known to modulate bioactivity, researchers can generate libraries of compounds with diverse pharmacological profiles. Such libraries are instrumental in identifying new therapeutic candidates through structure-based drug design approaches.

In conclusion, 2-{1-(tert-butoxy)carbonylpiperidin-4-ylyl}-4-methyl-l,l-thiazolidine-l-carboxylic acid represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. Its integration into modern medicinal chemistry efforts underscores its importance as a synthetic intermediate and a scaffold for designing novel bioactive molecules. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery.